N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-(5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-propan-2-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C18H23N3O3S2.ClH/c1-4-21-10-9-15-16(11-21)25-18(19-15)20-17(22)13-5-7-14(8-6-13)26(23,24)12(2)3;/h5-8,12H,4,9-11H2,1-3H3,(H,19,20,22);1H
• InChI Key: MQVRPLXATCNVRA-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C(C)C.Cl
• Molecular Formula: C18H24ClN3O3S2
• Molecular Weight: 430.0 g/mol

Description

N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C18H24ClN3O3S2 and its molecular weight is 429.98. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation in Heterocyclic Chemistry

N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride is a compound that may be involved in the synthesis and evaluation of various heterocyclic compounds, considering the broader context of research on similar heterocyclic structures. Heterocyclic compounds are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. For example, studies on thienopyrimidine derivatives have revealed pronounced antimicrobial activity, illustrating the potential of heterocyclic compounds in developing new antimicrobial agents (Bhuiyan et al., 2006). Similarly, research into isothiazolopyridines, pyridothiazines, and pyridothiazepines has highlighted the synthesis of these compounds using both conventional chemical methods and modern microwave techniques, showcasing advancements in synthetic methodologies that could be relevant for compounds like N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride (Youssef et al., 2012).

Anticonvulsant and Antiviral Activities

Further research into similar heterocyclic frameworks has identified compounds with notable anticonvulsant properties, contributing to the development of new therapeutic agents for the treatment of epilepsy (Paronikyan et al., 2002). Additionally, novel benzothiazolo isothiazolopyrimidine derivatives have been explored for their anti-HIV activities, marking an important step towards finding new treatments for HIV-1 infection (Okazaki et al., 2015).

Antipsychotic Potential

Research into heterocyclic carboxamides similar to N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylsulfonyl)benzamide hydrochloride has also highlighted potential antipsychotic activities, demonstrating the significance of these compounds in addressing psychiatric disorders (Norman et al., 1996).